Cas no 2228889-44-7 (2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride
• CAS No: 2228889-44-7
• MF: C₆H₈ClNO₃S
• MW: 209.650619506836
• CID: 6000816
• PubChem ID: 165647714
• Update Time: 2025-05-19

2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride
• EN300-1989148
• 2228889-44-7

• Inchi： 1S/C6H8ClNO3S/c1-5-4-6(8-11-5)2-3-12(7,9)10/h4H,2-3H2,1H3
• InChI Key： GZLZGHGSWIRWSO-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=C(C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 208.9913420g/mol
• Monoisotopic Mass: 208.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride

Research Brief on 2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride (CAS: 2228889-44-7)

2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride (CAS: 2228889-44-7) is a sulfonyl chloride derivative with significant potential in medicinal chemistry and drug development. Recent studies have highlighted its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and covalent modifiers. This research brief provides an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

The compound's structure features a 5-methyl-1,2-oxazole (isoxazole) ring linked to an ethane sulfonyl chloride moiety, which confers reactivity toward nucleophiles such as amines and alcohols. This reactivity makes it a valuable building block for the preparation of sulfonamides and sulfonate esters, which are common pharmacophores in drug design. Recent publications have explored its use in the synthesis of covalent inhibitors targeting cysteine proteases and kinases, leveraging the electrophilic nature of the sulfonyl chloride group.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed 2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride to develop a series of irreversible inhibitors for the SARS-CoV-2 main protease (M^pro). The compound was used to modify cysteine-reactive warheads, resulting in inhibitors with nanomolar potency and improved selectivity profiles. The study underscored the compound's role in enabling rapid structure-activity relationship (SAR) exploration due to its modular reactivity.

Another notable application was reported in a 2024 Nature Chemical Biology paper, where the compound served as a key intermediate in the synthesis of activity-based probes (ABPs) for deubiquitinating enzymes (DUBs). The sulfonyl chloride group was conjugated to ubiquitin-derived peptides, enabling the profiling of DUB activity in complex cellular lysates. This work highlighted the compound's utility in chemical proteomics and target engagement studies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride to improve yield and purity. A 2023 Organic Process Research & Development article described a scalable, one-pot procedure starting from 5-methyl-3-isoxazoleethanol, involving chlorosulfonation with thionyl chloride. The improved protocol achieved >85% yield and >98% purity, addressing previous challenges with byproduct formation.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies, particularly in the design of sulfonyl chloride-based PROTACs (proteolysis-targeting chimeras). Preliminary results presented at the 2024 ACS Spring Meeting demonstrated its successful incorporation into heterobifunctional degraders targeting bromodomain-containing proteins, with promising degradation efficiency observed in cancer cell lines.

In conclusion, 2-(5-methyl-1,2-oxazol-3-yl)ethane-1-sulfonyl chloride (CAS: 2228889-44-7) continues to emerge as a valuable tool in chemical biology and drug discovery. Its dual functionality as a synthetic intermediate and a covalent modifier positions it at the forefront of innovative therapeutic strategies. Future research directions may include expanding its applications in bioconjugation chemistry and exploring its reactivity with non-canonical amino acids for protein engineering purposes.